Cas no 1154233-50-7 (2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide)

• Product Name: 2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide
• CAS No: 1154233-50-7
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• CID: 5450443
• PubChem ID: 43470696
• Update Time: 2025-06-08

2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560081
• 2-chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide
• 2-chloro-N-[3-(3,5-dimethylpyrazol-1-yl)propyl]propanamide
• Z425429470
• 1154233-50-7
• 2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide

• Inchi： 1S/C11H18ClN3O/c1-8-7-9(2)15(14-8)6-4-5-13-11(16)10(3)12/h7,10H,4-6H2,1-3H3,(H,13,16)
• InChI Key： SVBXHPQYOJESIT-UHFFFAOYSA-N
• SMILES： C(NCCCN1C(C)=CC(C)=N1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 243.1138399g/mol
• Monoisotopic Mass: 243.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.0±45.0 °C(Predicted)
• pka: 14.29±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide

Comprehensive Overview of 2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide (CAS No. 1154233-50-7)

2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide (CAS No. 1154233-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a chloro-propanamide backbone and a 3,5-dimethyl-1H-pyrazol-1-yl moiety, making it a versatile intermediate for synthesizing bioactive derivatives. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to compounds with known biological activity.

The compound's CAS number 1154233-50-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its IUPAC name reflects its intricate structure, which includes a propanamide group linked to a pyrazole ring via a propyl chain. This design enables interactions with various biological targets, sparking interest in its use for developing enzyme inhibitors or receptor modulators. Recent studies highlight its relevance in addressing challenges like antimicrobial resistance and crop protection, aligning with global sustainability goals.

In the context of green chemistry, 2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide is being explored for eco-friendly synthesis routes. Innovations such as catalytic amidation and solvent-free reactions aim to reduce waste and energy consumption during production. These advancements respond to growing demand for sustainable chemical processes, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and structural verification. Such rigorous quality control is essential for applications in precision medicine and high-value agrochemicals. The compound's stability under various pH conditions also makes it a candidate for formulation studies, addressing common queries about chemical storage and compatibility.

Emerging trends in computational chemistry have further amplified interest in CAS 1154233-50-7. Molecular docking simulations predict its binding affinity with proteins involved in inflammation or metabolic disorders, positioning it as a potential lead compound. These computational approaches, combined with high-throughput screening, accelerate drug development cycles—a key focus area in pharmaceutical R&D discussions.

From a commercial perspective, suppliers often highlight the compound's batch-to-batch consistency and scalability, addressing procurement concerns raised by research institutions. Its role in synthesizing heterocyclic derivatives—a class of compounds with diverse therapeutic effects—makes it a staple in medicinal chemistry laboratories worldwide. Regulatory compliance documentation, including REACH and GMP certifications, further enhances its marketability.

Ongoing investigations into structure-activity relationships (SAR) of 2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide derivatives continue to reveal novel applications. For instance, minor modifications to its pyrazole or amide groups can significantly alter bioactivity, a phenomenon widely discussed in peer-reviewed journals. Such findings align with frequent search queries about molecular optimization strategies in drug design.

In summary, 2-Chloro-N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]propanamide represents a multifaceted tool for modern chemical research. Its intersection with trending topics like sustainable synthesis, computational drug discovery, and targeted therapeutics ensures its continued relevance in scientific literature and industrial applications.